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Compound of Interest

Compound Name:
1-(5-Chloro-2-

phenoxyphenyl)ethanone

Cat. No.: B1589912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(5-Chloro-2-phenoxyphenyl)ethanone is a chemical compound of interest in various

research and development sectors. An understanding of its physical characteristics is

fundamental for its application in synthesis, formulation, and quality control. This technical

guide provides a summary of the available physical data for 1-(5-Chloro-2-
phenoxyphenyl)ethanone, alongside detailed experimental protocols for the determination of

key physical properties.

Core Physical Characteristics
The physical properties of 1-(5-Chloro-2-phenoxyphenyl)ethanone are summarized in the

table below. It is important to note that while some data is available from commercial suppliers,

comprehensive experimental values for properties such as boiling point and aqueous solubility

are not widely published.
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Property Value Source

IUPAC Name
1-(5-Chloro-2-

phenoxyphenyl)ethanone
N/A

CAS Number 70958-18-8

Molecular Formula C₁₄H₁₁ClO₂

Molecular Weight 246.69 g/mol

Physical Form Solid [1]

Melting Point 58-59 °C [1]

Boiling Point No data available [1]

Solubility

Soluble in Methanol/DMSO.

Water solubility data not

available.

[1]

Experimental Protocols
The following sections detail standardized methodologies for determining the primary physical

characteristics of a solid compound like 1-(5-Chloro-2-phenoxyphenyl)ethanone.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of the dry, powdered sample is packed into a capillary

tube, which is sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a Thiele tube filled with a high-boiling point oil. The apparatus is equipped with a

calibrated thermometer or a digital temperature probe.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting) are recorded. This range is the melting point of the substance. For pure compounds,

this range is typically narrow (0.5-2 °C).

Determination of Boiling Point
While 1-(5-Chloro-2-phenoxyphenyl)ethanone is a solid at room temperature, its boiling point

at a given pressure is a characteristic physical property. Due to the lack of available data, a

standard micro-boiling point determination method is described.

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small amount of the substance (a few milligrams) is placed in a small-

diameter test tube. A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a suitable heating oil (e.g., mineral oil or silicone oil).

Heating: The Thiele tube is gently heated, and the temperature is monitored. As the liquid's

boiling point is approached, a stream of bubbles will emerge from the open end of the

inverted capillary tube.

Observation: Heating is discontinued when a steady stream of bubbles is observed. The

liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The

temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method for Equilibrium Solubility
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Sample Preparation: An excess amount of the solid compound is added to a known volume

of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The resulting suspension is allowed to stand, and the undissolved solid is

separated from the saturated solution by centrifugation and/or filtration through a fine-pored

filter.

Quantification: The concentration of the dissolved compound in the clear supernatant or

filtrate is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy. A calibration curve prepared with standard

solutions of known concentrations is used for accurate quantification.

Reporting: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or

molarity (mol/L) at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the melting

point of a solid compound.
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Workflow for Melting Point Determination

Start

Prepare Sample:
- Dry and powder the compound

- Pack into capillary tube

Set Up Apparatus:
- Place capillary in melting point device

- Calibrate thermometer

Heating:
- Heat at a slow, controlled rate

(1-2 °C/min)

Observation:
- Record temperature at first liquid drop

- Record temperature at complete liquefaction

Data Analysis:
- Determine melting point range

End

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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